Cas no 1630815-47-2 ((R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1))

(R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1) structure
1630815-47-2 structure
Product Name:(R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1)
CAS No:1630815-47-2
MF:C34H52N6O14
MW:768.8084897995
CID:3038712
PubChem ID:91825958
Update Time:2025-05-23

(R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1) Chemical and Physical Properties

Names and Identifiers

    • (R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1)
    • (R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide hemioxalate
    • n-(2-{[(2r)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino}ethyl)morpholine-4-carboxamide hemioxalate
    • (R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamideoxalate(2:1)
    • N-[2-[[(2R)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]morpholine-4-c
    • 1630815-47-2
    • 4-Morpholinecarboxamide, N-[2-[[(2R)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]-, ethanedioate (2:1)
    • MFCD28502650
    • AS-52428
    • AKOS025289932
    • N-[2-[[(2R)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]morpholine-4-carboxamide;oxalic acid
    • Inchi: 1S/2C16H25N3O5.C2H2O4/c2*20-13-1-3-15(4-2-13)24-12-14(21)11-17-5-6-18-16(22)19-7-9-23-10-8-19;3-1(4)2(5)6/h2*1-4,14,17,20-21H,5-12H2,(H,18,22);(H,3,4)(H,5,6)/t2*14-;/m11./s1
    • InChI Key: SFESMVIUBTVCJQ-XZPBZCASSA-N
    • SMILES: O1CCN(C(NCCNC[C@H](COC2C=CC(=CC=2)O)O)=O)CC1.O1CCN(C(NCCNC[C@H](COC2C=CC(=CC=2)O)O)=O)CC1.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 768.35415035g/mol
  • Monoisotopic Mass: 768.35415035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 17
  • Complexity: 429
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 281

(R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1) Pricemore >>

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(R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1) Related Literature

Additional information on (R)-N-(2-((2-Hydroxy-3-(4-hydroxyphenoxy)propyl)amino)ethyl)morpholine-4-carboxamide oxalate(2:1)

Introduction to (R)-N-(2-((2-Hydroxy-3-(4-Hydroxyphenoxy)Propyl)Amino)Ethyl)Morpholine-4-Carboxamide Oxalate (2:1)

The compound with CAS No. 1630815-47-2, known as (R)-N-(2-((2-Hydroxy-3-(4-Hydroxyphenoxy)Propyl)Amino)Ethyl)Morpholine-4-Carboxamide Oxalate (2:1), is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activities, making it a subject of extensive research in recent years.

At its core, the molecule consists of a morpholine ring system, which is a six-membered heterocyclic structure containing one oxygen and one nitrogen atom. The morpholine moiety is a common structural motif in pharmaceuticals and agrochemicals due to its stability and ability to form hydrogen bonds, which are crucial for bioavailability and target binding. The (R)-configuration at the chiral center indicates a specific stereochemistry that may influence the compound's pharmacokinetic properties and efficacy.

The side chain attached to the morpholine ring introduces additional functional groups that enhance the compound's versatility. The 2-hydroxy group and the 4-hydroxyphenoxy substituent contribute hydrophilic properties, potentially improving solubility and permeability. These features are particularly advantageous in drug design, where balancing hydrophilicity and lipophilicity is essential for optimal pharmacokinetics.

Recent studies have explored the potential of this compound in therapeutic areas such as neurodegenerative diseases, inflammation, and cancer. For instance, researchers have investigated its ability to modulate key signaling pathways involved in these conditions. The oxalate salt form (2:1 ratio) suggests that the compound may be formulated for specific delivery methods or to enhance stability during storage and administration.

In terms of synthesis, the compound likely involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly stereochemical control to achieve the desired configuration. The use of advanced catalytic systems and purification techniques ensures high purity and consistency, which are critical for both research and commercial applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm the compound's structure and purity. These analyses provide valuable insights into the molecular interactions and stability under various conditions.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action, bioavailability, and toxicity profile. Collaborative efforts between academic institutions and industry partners are expected to accelerate its development into a viable therapeutic agent or a key intermediate in drug discovery.

In conclusion, (R)-N-(2-((2-Hydroxy-3-(4-Hydroxyphenoxy)Propyl)Amino)Ethyl)Morpholine-4-Carboxamide Oxalate (2:1), with CAS No. 1630815-47-2, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in advancing scientific innovation.

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